![molecular formula C20H16N2OS B5800801 N-(3-methylphenyl)-10H-phenothiazine-10-carboxamide](/img/structure/B5800801.png)
N-(3-methylphenyl)-10H-phenothiazine-10-carboxamide
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Overview
Description
N-(3-methylphenyl)-10H-phenothiazine-10-carboxamide, also known as Promazine, is a phenothiazine derivative that is widely used in scientific research for its various pharmacological properties. It belongs to the class of typical antipsychotic drugs and has been extensively studied for its effects on the central nervous system.
Mechanism of Action
N-(3-methylphenyl)-10H-phenothiazine-10-carboxamide works by blocking the action of dopamine, serotonin, and histamine receptors in the brain. This results in a decrease in the activity of these neurotransmitters, leading to sedation and a reduction in psychotic symptoms.
Biochemical and Physiological Effects:
This compound has various biochemical and physiological effects on the body. It has been shown to cause a decrease in blood pressure, heart rate, and body temperature. It also has muscle relaxant properties and can cause drowsiness and sedation.
Advantages and Limitations for Lab Experiments
N-(3-methylphenyl)-10H-phenothiazine-10-carboxamide is a widely used drug in scientific research due to its pharmacological properties. It has been used in various animal models to study the effects of antipsychotic drugs on the central nervous system. However, due to its sedative properties, it may not be suitable for all experimental models.
Future Directions
There are several future directions for research on N-(3-methylphenyl)-10H-phenothiazine-10-carboxamide. One area of interest is the development of new antipsychotic drugs based on the pharmacological properties of this compound. Another area of interest is the study of the long-term effects of this compound on the central nervous system and its potential for the treatment of various psychiatric disorders. Additionally, research on the use of this compound in combination with other drugs may provide new insights into its pharmacological properties.
Synthesis Methods
N-(3-methylphenyl)-10H-phenothiazine-10-carboxamide is synthesized by the reaction of 3-methylbenzylamine with 10-chloro-10H-phenothiazine-2-carboxylic acid, followed by the addition of ammonia to the reaction mixture. The resulting product is then purified and crystallized to obtain pure this compound.
Scientific Research Applications
N-(3-methylphenyl)-10H-phenothiazine-10-carboxamide is widely used in scientific research for its pharmacological properties. It has been studied for its effects on the central nervous system, including its ability to act as a dopamine receptor antagonist, serotonin receptor antagonist, and histamine receptor antagonist. This compound has been shown to have sedative, hypnotic, and antipsychotic effects, making it useful in the treatment of various psychiatric disorders.
properties
IUPAC Name |
N-(3-methylphenyl)phenothiazine-10-carboxamide |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C20H16N2OS/c1-14-7-6-8-15(13-14)21-20(23)22-16-9-2-4-11-18(16)24-19-12-5-3-10-17(19)22/h2-13H,1H3,(H,21,23) |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
PGJNDHITQCSJLB-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC(=CC=C1)NC(=O)N2C3=CC=CC=C3SC4=CC=CC=C42 |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C20H16N2OS |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
332.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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